Cas no 10140-96-2 (Ethyl 6-chlorohexanoate)

Ethyl 6-chlorohexanoate (CAS 2305-25-1) is a chloroester compound commonly used as an intermediate in organic synthesis. Its structure features a six-carbon aliphatic chain with a terminal chloro substituent and an ethyl ester group, making it a versatile building block for pharmaceuticals, agrochemicals, and specialty chemicals. The compound's reactivity allows for further functionalization, including nucleophilic substitution or reduction reactions. It is particularly valued for its role in synthesizing caprolactam derivatives and other cyclic compounds. Ethyl 6-chlorohexanoate is typically supplied as a clear liquid with high purity, ensuring consistent performance in synthetic applications. Proper handling is advised due to its potential lachrymatory and irritant properties.

Ethyl 6-chlorohexanoate structure

Product Name:Ethyl 6-chlorohexanoate

CAS No:10140-96-2

MF:C₈H₁₅ClO₂

MW:178.656502008438

MDL:MFCD01723370

CID:167026

PubChem ID:24999

Update Time:2025-05-21

Ethyl 6-chlorohexanoate Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid,6-chloro-, ethyl ester
- ethyl 6-chlorohexanoate
- 6-Chlorohexanoic acid, ethyl ester
- BRN 1756050
- 10140-96-2
- DTXSID50143911
- 6-Chlorohexanoic acid ethyl ester
- QYZFPLZQMZFBAZ-UHFFFAOYSA-N
- 5-chloro-pentanecarboxylic acid ethyl ester
- FT-0711127
- Ethyl6-chlorohexanoate
- SCHEMBL1366491
- EN300-295196
- NS00023056
- 2WNC3VU7ZV
- HEXANOIC ACID, 6-CHLORO-, ETHYL ESTER
- Caproic acid, epsilon-chloro-, ethyl ester
- EINECS 233-400-0
- Ethyl 6-chlorohexanoate
- MDL： MFCD01723370
- Inchi： 1S/C8H15ClO2/c1-2-11-8(10)6-4-3-5-7-9/h2-7H2,1H3
- InChI Key： QYZFPLZQMZFBAZ-UHFFFAOYSA-N
- SMILES： ClCCCCCC(=O)OCC

Computed Properties

Exact Mass: 178.07615
Monoisotopic Mass: 178.0760574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 7
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Ethyl 6-chlorohexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E678485-500mg	Ethyl 6-chlorohexanoate	10140-96-2		500mg	$161.00	2023-05-18
TRC	E678485-2.5g	Ethyl 6-chlorohexanoate	10140-96-2		2.5g	$ 490.00	2022-06-05
TRC	E678485-5g	Ethyl 6-chlorohexanoate	10140-96-2		5g	$ 1200.00	2023-09-07
TRC	E678485-2500mg	Ethyl 6-chlorohexanoate	10140-96-2		2500mg	$592.00	2023-05-18
TRC	E678485-5000mg	Ethyl 6-chlorohexanoate	10140-96-2		5g	$1045.00	2023-05-18
Enamine	EN300-295196-0.05g	ethyl 6-chlorohexanoate	10140-96-2	95.0%	0.05g	$118.0	2025-03-19
Enamine	EN300-295196-0.1g	ethyl 6-chlorohexanoate	10140-96-2	95.0%	0.1g	$176.0	2025-03-19
Enamine	EN300-295196-0.25g	ethyl 6-chlorohexanoate	10140-96-2	95.0%	0.25g	$252.0	2025-03-19
Enamine	EN300-295196-0.5g	ethyl 6-chlorohexanoate	10140-96-2	95.0%	0.5g	$457.0	2025-03-19
Enamine	EN300-295196-1.0g	ethyl 6-chlorohexanoate	10140-96-2	95.0%	1.0g	$584.0	2025-03-19